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Compound of Interest

Compound Name:
Diethyl

bis(hydroxymethyl)malonate

Cat. No.: B146577 Get Quote

A Spectroscopic Guide to Diethyl
Bis(hydroxymethyl)malonate and Its Precursors
For researchers, scientists, and professionals in drug development, a thorough understanding

of the spectroscopic characteristics of chemical compounds is paramount for identification,

purity assessment, and structural elucidation. This guide provides a comparative analysis of the

spectroscopic data for Diethyl bis(hydroxymethyl)malonate and its precursors, diethyl

malonate and formaldehyde, supported by experimental data and protocols.

This publication offers a detailed examination of the Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data for each compound. The information is

presented in a clear, tabular format to facilitate straightforward comparison. Additionally, a

comprehensive experimental protocol for the synthesis of Diethyl
bis(hydroxymethyl)malonate is provided, along with a visual representation of the synthetic

pathway.

Spectroscopic Data Comparison
The following tables summarize the key spectroscopic features of Diethyl
bis(hydroxymethyl)malonate, diethyl malonate, and formaldehyde, allowing for a direct

comparison of their characteristic signals.
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Table 1: ¹H NMR Spectroscopic Data
Compound

Chemical Shift
(δ) ppm

Multiplicity Integration Assignment

Diethyl

bis(hydroxymeth

yl)malonate

~4.2 q 4H -OCH₂CH₃

~3.8 s 4H -CH₂OH

~2.5 br s 2H -OH

~1.2 t 6H -OCH₂CH₃

Diethyl

Malonate[1][2]
4.20 q 4H -OCH₂CH₃

3.39 s 2H -CH₂-

1.27 t 6H -OCH₂CH₃

Formaldehyde ~9.6 s 1H -CHO

Note: Solvent for ¹H NMR of Diethyl bis(hydroxymethyl)malonate and Diethyl Malonate is

CDCl₃. The chemical shift of formaldehyde can vary depending on the solvent and

concentration.

Table 2: IR Spectroscopic Data
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Compound Wavenumber (cm⁻¹) Functional Group

Diethyl

bis(hydroxymethyl)malonate[3]
~3400 (broad) O-H (alcohol)

~2980 C-H (aliphatic)

~1730 C=O (ester)

~1200 C-O (ester/alcohol)

Diethyl Malonate[4][5] 2985, 2942, 2909 C-H (aliphatic)

1751, 1736 C=O (ester)

1370, 1260, 1155, 1032 C-O (ester)

Formaldehyde[6][7][8] 2843, 2783 C-H (aldehyde)

1746 C=O (aldehyde)

Table 3: Mass Spectrometry Data (Electron Ionization)
Compound Molecular Formula

Molecular Weight (
g/mol )

Key m/z values

Diethyl

bis(hydroxymethyl)mal

onate[3][9]

C₉H₁₆O₆ 220.22
220 (M+), 189, 173,

145, 129, 101

Diethyl Malonate[10] C₇H₁₂O₄ 160.17
160 (M+), 115, 88, 61,

45

Formaldehyde[8] CH₂O 30.03 30 (M+), 29, 28

Experimental Protocol: Synthesis of Diethyl
Bis(hydroxymethyl)malonate
This section details the experimental procedure for the synthesis of Diethyl
bis(hydroxymethyl)malonate from diethyl malonate and formaldehyde.[11]

Materials:
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Diethyl malonate

Formaldehyde solution (e.g., 37% in water)

Potassium carbonate (K₂CO₃) or another suitable base

Diethyl ether

Anhydrous sodium sulfate

Saturated aqueous ammonium chloride solution

Procedure:

To a stirred solution of diethyl malonate in water, add a catalytic amount of potassium

carbonate.

Slowly add formaldehyde solution to the mixture at room temperature. The reaction is

typically exothermic.

Continue stirring for several hours until the reaction is complete (monitored by TLC).

Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

Extract the aqueous layer with diethyl ether.

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter and concentrate the solution under reduced pressure to yield the crude product.

Purify the crude product by recrystallization or column chromatography to obtain pure

Diethyl bis(hydroxymethyl)malonate.

Visualizing the Synthesis
The following diagrams illustrate the chemical reaction and the experimental workflow for the

synthesis of Diethyl bis(hydroxymethyl)malonate.
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Synthesis of Diethyl bis(hydroxymethyl)malonate

Diethyl Malonate

Diethyl bis(hydroxymethyl)malonateFormaldehyde

Base (e.g., K2CO3)

Click to download full resolution via product page

Caption: Chemical reaction for the synthesis of Diethyl bis(hydroxymethyl)malonate.
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Experimental Workflow for Synthesis

Reaction
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Purification

Mix Diethyl Malonate and Base

Add Formaldehyde

Stir

Quench Reaction

Extract with Ether

Dry Organic Layer

Concentrate

Purify (Recrystallization/Chromatography)

Pure Diethyl bis(hydroxymethyl)malonate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hmdb.ca [hmdb.ca]

2. Diethyl malonate(105-53-3) 1H NMR spectrum [chemicalbook.com]

3. Diethyl bis(hydroxymethyl)malonate [webbook.nist.gov]

4. Diethyl malonate(105-53-3) IR Spectrum [m.chemicalbook.com]

5. Diethyl malonate [webbook.nist.gov]

6. tandfonline.com [tandfonline.com]

7. vpl.astro.washington.edu [vpl.astro.washington.edu]

8. Formaldehyde [webbook.nist.gov]

9. Diethyl bis(hydroxymethyl)malonate [webbook.nist.gov]

10. Diethyl malonate [webbook.nist.gov]

11. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [spectroscopic comparison of Diethyl
bis(hydroxymethyl)malonate and its precursors]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b146577#spectroscopic-comparison-of-
diethyl-bis-hydroxymethyl-malonate-and-its-precursors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b146577?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

